Cas no 921804-12-8 (2-chloro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide)

• Product Name: 2-chloro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide
• CAS No: 921804-12-8
• MF: C₁₉H₁₅ClFN₃O₂
• MW: 371.792706727982
• CID: 5944150
• PubChem ID: 20932371
• Update Time: 2025-05-20

2-chloro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide
• Benzamide, 2-chloro-N-[2-[3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-
• 2-chloro-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide
• AKOS001970385
• 2-chloro-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]benzamide
• 2-chloro-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide
• 921804-12-8
• F2236-0229

• Inchi： 1S/C19H15ClFN3O2/c20-16-4-2-1-3-15(16)19(26)22-11-12-24-18(25)10-9-17(23-24)13-5-7-14(21)8-6-13/h1-10H,11-12H2,(H,22,26)
• InChI Key： UVWDFRARXQUEPZ-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=C(F)C=C2)C=CC1=O)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 371.0836826g/mol
• Monoisotopic Mass: 371.0836826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 13.53±0.46(Predicted)

Additional information on 2-chloro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide

Introduction to 2-Chloro-N-{2-[3-(4-Fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide (CAS No. 921804-12-8)

2-Chloro-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide, with the CAS number 921804-12-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazines and is characterized by its unique structural features, including a chlorobenzamide moiety and a substituted pyridazine ring. The combination of these functional groups imparts distinct pharmacological properties, making it a promising candidate for various therapeutic interventions.

The chemical structure of 2-chloro-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide is particularly noteworthy. The presence of the chloro substituent on the benzamide ring and the fluorine atom on the phenyl group enhances its lipophilicity and metabolic stability. These characteristics are crucial for optimizing the compound's bioavailability and pharmacokinetic profile, which are essential for its effectiveness as a therapeutic agent.

Recent research has focused on elucidating the biological activities of 2-chloro-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it may be a valuable candidate for the treatment of inflammatory diseases, including arthritis and other chronic inflammatory conditions.

Moreover, preclinical studies have explored the potential of 2-chloro-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide in cancer therapy. Research has indicated that it can selectively target and inhibit cancer cell proliferation without significant toxicity to normal cells. This selective cytotoxicity is attributed to its ability to modulate specific signaling pathways involved in cell cycle regulation and apoptosis. These findings have sparked interest in further investigating its potential as an anticancer agent.

In addition to its anti-inflammatory and anticancer properties, 2-chloro-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide has also shown promise in neurodegenerative disease models. Preclinical studies have demonstrated its neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These properties make it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of 2-chloro-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide has been extensively evaluated in animal models. Toxicology studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in short-term and long-term administration. These findings support its potential for further clinical development.

Clinical trials are currently underway to assess the safety and efficacy of 2-chloro-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide in human subjects. Early-phase trials have demonstrated promising results, with patients showing improved symptoms and tolerability. Ongoing research aims to optimize dosing regimens and explore combination therapies to enhance its therapeutic benefits.

In conclusion, 2-chloro-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide (CAS No. 921804-12-8) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it a promising candidate for further development in various medical fields. Continued research and clinical trials will provide valuable insights into its full therapeutic potential and pave the way for new treatment options for patients suffering from inflammatory diseases, cancer, and neurodegenerative disorders.